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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclopenthiazide is a thiazide diuretic that has been a mainstay in the management of

hypertension and edema for decades. Its efficacy stems from its specific action on the renal

tubules, leading to increased natriuresis and diuresis. This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties,

pharmacology, and analytical methodologies related to cyclopenthiazide. Detailed experimental

protocols for its synthesis and analysis are provided, along with visualizations of its mechanism

of action and analytical workflows to support further research and drug development

endeavors.

Molecular Structure and Physicochemical
Properties
Cyclopenthiazide, with the IUPAC name 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-2H-1,2,4-

benzothiadiazine-7-sulfonamide 1,1-dioxide, is a synthetic benzothiadiazine derivative.[1] The

molecule is a racemic mixture.[2]

Table 1: Physicochemical Properties of Cyclopenthiazide
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Property Value Reference(s)

Molecular Formula C₁₃H₁₈ClN₃O₄S₂ [1]

Molecular Weight 379.88 g/mol [3]

CAS Number 742-20-1 [1]

Appearance White to off-white solid [4]

Melting Point 230 °C [4]

Water Solubility 0.279 mg/mL [5]

pKa (Strongest Acidic) 9.07 [5]

Pharmacology
Mechanism of Action
The primary mechanism of action of cyclopenthiazide is the inhibition of the Na⁺-Cl⁻

cotransporter (NCC) located in the apical membrane of the distal convoluted tubule (DCT) in

the kidneys.[6] By blocking the reabsorption of sodium and chloride ions from the tubular fluid,

cyclopenthiazide increases the osmotic pressure within the tubule, leading to enhanced

excretion of water, sodium, and chloride.[7] This diuretic and natriuretic effect reduces

extracellular fluid volume, a key factor in its antihypertensive action.[7]

Long-term therapy with thiazide diuretics is also thought to lower blood pressure by reducing

peripheral vascular resistance.[6] A proposed secondary mechanism involves the activation of

calcium-activated potassium channels in vascular smooth muscle cells, leading to

hyperpolarization and vasorelaxation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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